CALCICLUDINE
Description
Calcicludine (CaC) is a protein toxin found in the venom of the green mamba (Dendroaspis angusticeps). It inhibits high-voltage-activated calcium channels, especially L-type calcium channels .
Synthesis Analysis
This compound is a 60-amino acid polypeptide with six cysteines forming three disulfide bridges . It structurally resembles dendrotoxin, but works differently, as even at high concentrations, this compound has no effect on dendrotoxin-sensitive potassium channels in chicken and rat neurons .Molecular Structure Analysis
The three-dimensional structure of this compound has been determined by NMR and molecular modeling using a data set of 723 unambiguous and 265 ambiguous distance restraints, as well as 33 phi and 13 chi1 dihedral angle restraints .Physical And Chemical Properties Analysis
This compound is a liquid in its pure form . Its molecular weight is 6980.13, and its chemical formula is C321H476N86O78S6 .Mechanism of Action
Safety and Hazards
Calcicludine may be fatal if it enters the bloodstream . It is advised not to breathe in the dust, and not to use it if the skin is cut or scratched . After handling, thorough washing is recommended . The chemical, physical, and toxicological properties of this product have not been thoroughly investigated .
properties
CAS RN |
178037-96-2 |
|---|---|
Molecular Formula |
C16H14O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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